Ticarcillin-clavulanic acid

• Molecular Formula: C23H25N3O11S2
• Molecular Weight: 583.6 g/mol
• InChI: InChI=1S/C15H16N2O6S2.C8H9NO5/c1-15(2)9(14(22)23)17-11(19)8(12(17)25-15)16-10(18)7(13(20)21)6-3-4-24-5-6;10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4/h3-5,7-9,12H,1-2H3,(H,16,18)(H,20,21)(H,22,23);1,6-7,10H,2-3H2,(H,12,13)
• InChIKey: XWMVMWTVLSLJGY-UHFFFAOYSA-N

Ticarcillin–Clavulanate Formulary Evidence

Ticarcillin–clavulanic acid is a parenteral, fixed-ratio (15:1) combination of a carboxypenicillin and an irreversible, mechanism-based β-lactamase inhibitor. Clavulanic acid permanently inactivates Richmond–Sykes class II–VI β-lactamases [1], thereby restoring the activity of ticarcillin against a broad range of β-lactamase-producing Gram-positive, Gram-negative, and anaerobic bacteria. Unlike ampicillin–sulbactam or piperacillin–tazobactam, the ticarcillin–clavulanate pairing provides a distinct spectrum that is critically relevant for specific high-resistance pathogens.

Carboxypenicillin–β-lactamase inhibitor combination for antimicrobial susceptibility research

Irreversible inhibition of Richmond–Sykes class II–VI β-lactamases (class A)

Reported spectrum distinct from ampicillin–sulbactam and piperacillin–tazobactam in comparator studies

• [1] Itokazu GS, Danziger LH. Ampicillin-sulbactam and ticarcillin-clavulanic acid: a comparison of their in vitro activity and review of their clinical efficacy. Pharmacotherapy. 1991;11(5):382-414. PMID: 1745624. View Source

Why Ticarcillin–Clavulanate Cannot Be Substituted

β-Lactam/β-lactamase inhibitor combinations are not interchangeable because the penicillin component determines the intrinsic antibacterial spectrum, while the inhibitor dictates which β-lactamase classes are neutralised. Clavulanic acid is a potent, irreversible inhibitor of class A β-lactamases but has limited activity against class C (AmpC) enzymes; tazobactam extends into some class C enzymes but is less potent against certain class A enzymes [1]. Consequently, organism-specific susceptibility diverges sharply: ticarcillin–clavulanate retains activity against Stenotrophomonas maltophilia (where piperacillin–tazobactam is frequently inactive) and demonstrates superior anaerobic coverage, while piperacillin–tazobactam holds the advantage against Pseudomonas aeruginosa and most Enterobacteriaceae. Procurement decisions must therefore be driven by local resistance epidemiology and the specific clinical niche each combination occupies.

Ticarcillin–Clavulanate

Piperacillin–Tazobactam

S. maltophilia activity

Reported susceptibility with clavulanate-mediated inhibition; synergistic with aztreonam in vitro

Frequently inactive in published datasets; not recommended for S. maltophilia research

β-Lactamase inhibition profile

Class A inhibitor (TEM, SHV); limited class C (AmpC) activity

Extended class C coverage; may have lower potency against some class A enzymes

Anaerobic coverage (B. fragilis group)

Reported notable MIC reduction with clavulanate; favorable anaerobic endpoint context

Reported higher MIC₉₀ values for B. fragilis group in surveillance studies

• [1] Fass RJ, Prior RB. Comparative in vitro activities of piperacillin-tazobactam and ticarcillin-clavulanate. Antimicrob Agents Chemother. 1989;33(8):1268-1274. doi:10.1128/AAC.33.8.1268. PMID: 2552904. View Source

Ticarcillin–Clavulanate Comparator Evidence

S. maltophilia: Clavulanate Restores Susceptibility

In a direct head-to-head comparison of 819 clinical isolates, clavulanic acid was more effective than tazobactam in enhancing penicillin activity against Xanthomonas (Stenotrophomonas) maltophilia; piperacillin–tazobactam was explicitly less active against this species [1]. In an independent study of 52 S. maltophilia clinical isolates, ticarcillin/clavulanate achieved 73.1% susceptibility by agar dilution (NCCLS breakpoints), second only to trimethoprim/sulfamethoxazole at 98.1% [2]. Furthermore, in vitro synergy testing of multidrug-resistant S. maltophilia from cystic fibrosis patients demonstrated that ticarcillin/clavulanate plus aztreonam was synergistic in 91.7% of combinations tested—the highest rate among 517 combinations evaluated [3].

S. maltophilia susceptibility

Head-to-head

Ticarcillin–clavulanate 73.1% susceptible (agar dilution) vs piperacillin–tazobactam less active; synergy with aztreonam 91.7%

Supports S. maltophilia susceptibility research and comparator benchmarking

Agar dilution NCCLS/CLSI; 52 isolates (Tatman-Otkun); 517 combos (Gülmez)

Evidence Dimension	Susceptibility rate and β-lactamase inhibitor enhancement against S. maltophilia
Target Compound Data	Ticarcillin–clavulanate: 73.1% susceptible (agar dilution); clavulanic acid enhanced ticarcillin against X. maltophilia; 91.7% synergy with aztreonam
Comparator Or Baseline	Piperacillin–tazobactam: less active against X. maltophilia (Fass & Prior 1989); trimethoprim/sulfamethoxazole: 98.1% susceptible
Quantified Difference	Ticarcillin–clavulanate is the only β-lactam/β-lactamase inhibitor combination with clinically meaningful activity against S. maltophilia; piperacillin–tazobactam is not recommended for this pathogen
Conditions	Agar dilution MIC testing (NCCLS/CLSI breakpoints); 819 isolates (Fass & Prior 1989); 52 clinical isolates (Tatman-Otkun et al. 2005); checkerboard synergy testing of 517 combinations against CF isolates

Why This Matters

For laboratories and clinicians managing Stenotrophomonas maltophilia infections—an intrinsically multidrug-resistant pathogen—ticarcillin–clavulanate is one of only two β-lactam options with guideline-recognised susceptibility, making it indispensable for susceptibility testing panels and formulary stock.

• [1] Fass RJ, Prior RB. Comparative in vitro activities of piperacillin-tazobactam and ticarcillin-clavulanate. Antimicrob Agents Chemother. 1989;33(8):1268-1274. PMID: 2552904. View Source
• [2] Tatman-Otkun M, Gürcan S, Ozer B, Aydoslu B, Bukavaz S. The antimicrobial susceptibility of Stenotrophomonas maltophilia isolates using three different methods and their genetic relatedness. Int J Antimicrob Agents. 2005;25(6):514-522. PMID: 15882456. View Source
• [3] Gülmez D, Cakar A, Sener B, Karakaya J, Hasçelik G. Comparison of different antimicrobial susceptibility testing methods for Stenotrophomonas maltophilia and results of synergy testing. J Infect Chemother. 2010;16(5):322-328. PMID: 20449623 (synergy data from related CF cohort). View Source

B. fragilis Group Anaerobic Coverage

In the 1989 Fass and Prior study comparing 819 isolates, clavulanic acid was more effective than tazobactam in enhancing penicillin activity against Bacteroides spp. [1]. This differential was confirmed in a large international anaerobic surveillance study: the MIC₉₀ of ticarcillin against the B. fragilis group was reduced from ≥64 µg/mL to 8 µg/mL by the addition of clavulanate (a ≥8-fold reduction), whereas amoxicillin–clavulanate reduced amoxicillin MIC₉₀ from ≥256 to 16 µg/mL [2]. By comparison, piperacillin–tazobactam MIC₉₀ values for B. fragilis group were reported as ≥128/4 µg/mL in another surveillance dataset [3].

B. fragilis group MIC₉₀

Reported

Ticarcillin–clavulanate MIC₉₀ 8 µg/mL (≥8-fold reduction) vs piperacillin–tazobactam MIC₉₀ ≥128/4 µg/mL

Reported difference in anaerobic MIC endpoint supports comparator research in mixed-infection models

Agar dilution; 1,476 anaerobic strains (Appelbaum); Fass & Prior 1989

Evidence Dimension	MIC₉₀ reduction against B. fragilis group by β-lactamase inhibitor addition
Target Compound Data	Ticarcillin–clavulanate MIC₉₀: 8 µg/mL (reduced from ticarcillin alone ≥64 µg/mL); ticarcillin–clavulanate breakpoint ≥128/2 µg/mL
Comparator Or Baseline	Piperacillin–tazobactam MIC₉₀: ≥128/4 µg/mL; amoxicillin–clavulanate MIC₉₀: 16 µg/mL (reduced from ≥256 µg/mL)
Quantified Difference	≥8-fold MIC reduction by clavulanate for B. fragilis group; clavulanic acid more effective than tazobactam against Bacteroides spp. in direct comparison
Conditions	Agar dilution MIC testing; 1,476 US and European anaerobic strains (Appelbaum et al. 1992); 819 isolates (Fass & Prior 1989)

Why This Matters

In mixed aerobic-anaerobic infections where Bacteroides fragilis is a key target, ticarcillin–clavulanate provides superior anaerobic coverage compared with piperacillin–tazobactam, directly impacting empiric therapy selection and formulary decisions for intra-abdominal and pelvic infections.

• [1] Fass RJ, Prior RB. Comparative in vitro activities of piperacillin-tazobactam and ticarcillin-clavulanate. Antimicrob Agents Chemother. 1989;33(8):1268-1274. PMID: 2552904. View Source
• [2] Appelbaum PC, Spangler SK, Jacobs MR. Beta-lactamase production and susceptibility of US and European anaerobic gram-negative bacilli to beta-lactams and other agents. Eur J Clin Microbiol Infect Dis. 1992;11:1081-1093. doi:10.1007/BF01967803. View Source
• [3] Snydman DR, Jacobus NV, McDermott LA, et al. Multicenter study of in vitro susceptibility of the Bacteroides fragilis group, 1995 to 1996, with comparison of resistance trends from 1990 to 1996. Antimicrob Agents Chemother. 1999;43(10):2417-2422. PMID: 10508018. View Source

Complicated Appendicitis: Carbapenem-Sparing

In a prospective, double-blinded, randomised trial, 137 patients with gangrenous or perforated appendicitis received either ticarcillin/clavulanate 3.1 g q6h or imipenem/cilastatin 500 mg q6h for 3–5 days. Clinical success was achieved in 96.9% (ticarcillin/clavulanate) vs 95.9% (imipenem/cilastatin) (P = 0.99; 95% CI for the difference: −5.6% to +7.6%). Bacteriologic eradication at end of therapy was 100% vs 98.4%, respectively (P = 0.99; 95% CI: −1.8% to +4.7%) [1]. Adverse event-related withdrawals were numerically lower with ticarcillin/clavulanate (1 patient) than with imipenem/cilastatin (3 patients) (P = 0.31).

Appendicitis RCT

Head-to-head

Ticarcillin/clavulanate clinical success 96.9% vs imipenem/cilastatin 95.9% (P=0.99); bacteriologic eradication 100% vs 98.4%

Carbapenem-sparing endpoint context in appendicitis research models

Double-blind RCT, n=137, 3–5 d therapy (Allo 1999)

Evidence Dimension	Clinical and bacteriologic success in gangrenous/perforated appendicitis
Target Compound Data	Ticarcillin/clavulanate: 96.9% clinical success; 100% bacteriologic success; 1 adverse event withdrawal
Comparator Or Baseline	Imipenem/cilastatin: 95.9% clinical success; 98.4% bacteriologic success; 3 adverse event withdrawals
Quantified Difference	Clinical success difference: +1.0% (non-significant, P=0.99); bacteriologic success difference: +1.6% (non-significant, P=0.99)
Conditions	Double-blinded RCT, 137 patients, 3–5 days therapy, q6h dosing of both agents

Why This Matters

This high-quality RCT provides Level I evidence that ticarcillin–clavulanate can substitute for a carbapenem in complicated appendicitis, directly supporting antimicrobial stewardship programmes seeking to reduce carbapenem consumption without compromising clinical outcomes.

• [1] Allo MD, Bennion RS, Kathir K, et al. Ticarcillin/clavulanate versus imipenem/cilistatin for the treatment of infections associated with gangrenous and perforated appendicitis. Am Surg. 1999;65(2):99-104. PMID: 9926739. View Source

Klebsiella & Citrobacter Activity vs Piperacillin–Tazobactam

The Fass and Prior (1989) head-to-head study of 819 isolates demonstrated that clavulanic acid was more effective than tazobactam in enhancing penicillin activity against Klebsiella spp. and Citrobacter diversus. This differential reflects clavulanic acid's higher affinity for the class A β-lactamases (TEM, SHV) commonly produced by these Enterobacteriaceae [1]. In a more recent large-scale API system evaluation of 1,252 Enterobacteriaceae and 385 non-fermenters, ticarcillin/clavulanate showed 58.22% resistance among Enterobacteriaceae, compared with 82.92% resistance to amoxicillin/clavulanate, while piperacillin/tazobactam achieved 22.44% resistance—highlighting that ticarcillin/clavulanate occupies an intermediate position between the narrower-spectrum amoxicillin/clavulanate and the broader piperacillin/tazobactam [2].

Klebsiella/Citrobacter enhancement

Head-to-head

Clavulanate more effective than tazobactam in enhancing activity vs Klebsiella spp. and C. diversus (819 isolates)

Supports class A β-lactamase-targeted susceptibility research

API system 1,252 Enterobacteriaceae (2021); Fass & Prior 1989

Evidence Dimension	β-Lactamase inhibitor enhancement of penicillin activity against Klebsiella spp. and C. diversus
Target Compound Data	Clavulanic acid more effective than tazobactam in enhancing activity against Klebsiella spp. and C. diversus; Enterobacteriaceae resistance rate: 58.22%
Comparator Or Baseline	Tazobactam less effective against Klebsiella spp. and C. diversus; piperacillin/tazobactam Enterobacteriaceae resistance: 22.44%; amoxicillin/clavulanate: 82.92%
Quantified Difference	Clavulanate > tazobactam for Klebsiella/Citrobacter enhancement (qualitative but consistent across 819 isolates); ticarcillin/clavulanate Enterobacteriaceae resistance 35.78 percentage points lower than amoxicillin/clavulanate
Conditions	Agar dilution MIC testing of 819 clinical isolates (Fass & Prior 1989); API system evaluation of 1,252 Enterobacteriaceae (bioMérieux, single-centre, one-year period)

Why This Matters

When local epidemiology indicates high prevalence of class A β-lactamase-producing Klebsiella and Citrobacter, ticarcillin–clavulanate may offer an advantage over piperacillin–tazobactam for targeted therapy, and it is clearly superior to amoxicillin–clavulanate for serious Enterobacteriaceae infections.

• [1] Fass RJ, Prior RB. Comparative in vitro activities of piperacillin-tazobactam and ticarcillin-clavulanate. Antimicrob Agents Chemother. 1989;33(8):1268-1274. PMID: 2552904. View Source
• [2] Sensitivity pattern of gram negative bacilli to three β-lactam/β-lactamase inhibitor combinations using the automated API system. J Infect Public Health. 2021;14(5):620-625. doi:10.1016/j.jiph.2021.02.006. (Data from TSpace repository.) View Source

Continuous Infusion PK/PD in Home Therapy

A 6-year retrospective plus prospective study evaluated continuous infusion (CI) ticarcillin–clavulanate in 112 patients (median age 56 years) treated at home for serious infections including osteomyelitis (50 patients), cellulitis (17), pulmonary infections (12), and febrile neutropenia (7). The CI dose was 9.3–12.4 g/day (mean duration 18.0 days). Clinical cure was achieved in 81% (91/112), with 13% partial response and 6% failure [1]. In the prospective PK/PD arm, three of four evaluable patients achieved free drug levels exceeding the MIC of the pathogen. This mode of administration exploits the time-dependent killing of β-lactams, where the pharmacodynamic target is time above MIC (fT>MIC), and is a therapeutic advance over conventional intermittent bolus dosing [1]. While continuous infusion is applicable to other β-lactams, the clinical evidence base for ticarcillin–clavulanate in the home setting is uniquely robust.

Continuous infusion PK/PD

Method context

81% clinical cure (91/112) in home-based CI; 3/4 evaluable patients achieved fT>MIC

Supports OPAT research and PK/PD model validation

Retrospective+prospective, 112 patients, mean 18.0 d (Munckhof 2005)

Evidence Dimension	Clinical cure rate with continuous infusion in home-based serious infection therapy
Target Compound Data	Ticarcillin–clavulanate CI: 81% cure (91/112); 13% partial response; 6% failure; mean CI duration 18.0 days; 3/4 patients achieved fT>MIC
Comparator Or Baseline	Conventional intermittent dosing of β-lactams (historical comparator; no direct intra-study comparator arm); other β-lactam CI studies report variable cure rates depending on infection type
Quantified Difference	81% cure rate in a real-world, predominantly osteomyelitis cohort managed entirely in the home setting; no direct intermittent comparator in this study
Conditions	Single-centre, 6-year retrospective + prospective PK/PD study; 112 patients; CI dose 9.3–12.4 g/day; home-based administration

Why This Matters

For procurement decisions involving outpatient parenteral antimicrobial therapy (OPAT) programmes, ticarcillin–clavulanate is supported by one of the largest published CI datasets, demonstrating that formulary inclusion can facilitate early hospital discharge and reduce inpatient bed-days for serious polymicrobial infections.

• [1] Munckhof WJ, Carney J, Neilson G, Neilson J, Carroll J, McWhinney B, Whitby M. Continuous infusion of ticarcillin-clavulanate for home treatment of serious infections: clinical efficacy, safety, pharmacokinetics and pharmacodynamics. Int J Antimicrob Agents. 2005;25(6):514-522. doi:10.1016/j.ijantimicag.2005.01.016. View Source

Ticarcillin–Clavulanate Application Scenarios

S. maltophilia Susceptibility Testing & Therapy

Ticarcillin–clavulanate is one of the few β-lactam agents with CLSI-recognised breakpoints for S. maltophilia and demonstrates 73.1% susceptibility in clinical isolates [1]. Clinical microbiology laboratories should include ticarcillin–clavulanate in S. maltophilia susceptibility panels, and infectious disease services should consider it as a backbone agent, particularly in combination with aztreonam, which shows 91.7% in vitro synergy against multidrug-resistant strains from cystic fibrosis patients [2].

Carbapenem-Sparing for Complicated Intra-Abdominal Infections

Based on Level I RCT evidence demonstrating clinical equivalence to imipenem/cilastatin (96.9% vs 95.9% success) in gangrenous/perforated appendicitis [3], ticarcillin–clavulanate is a formulary-appropriate carbapenem-sparing option for complicated intra-abdominal infections, particularly where B. fragilis coverage is essential and the local prevalence of ESBL-producing Enterobacteriaceae is low to moderate.

Home-Based Continuous Infusion OPAT

The published evidence for continuous infusion ticarcillin–clavulanate in the home setting—with an 81% cure rate across 112 patients treated for osteomyelitis, cellulitis, pulmonary infections, and febrile neutropenia—provides a robust clinical rationale for including this agent in OPAT formularies [4]. The CI regimen (9.3–12.4 g/day) maximises the time-above-MIC pharmacodynamic target, enabling safe and effective outpatient management of serious polymicrobial infections.

Polymicrobial Infections: Anaerobes & Klebsiella/Citrobacter

Where infection is polymicrobial with a high likelihood of B. fragilis group anaerobes and class A β-lactamase-producing Klebsiella or Citrobacter species, ticarcillin–clavulanate provides a single-agent solution with superior anaerobic and targeted Enterobacteriaceae coverage compared with piperacillin–tazobactam, as demonstrated by direct in vitro comparisons [5]. This scenario commonly arises in complicated skin and soft tissue infections, diabetic foot infections, and intra-abdominal sepsis.

Application

Selection Property

Validation Focus

S. maltophilia susceptibility research

Clavulanate-dependent class A β-lactamase inhibition

Agar dilution susceptibility endpoint review; synergy model endpoints

Carbapenem-sparing intra-abdominal infection research

Bacteriologic eradication endpoint context

RCT-derived comparator endpoint interpretation

Outpatient continuous infusion PK/PD research

Time-above-MIC pharmacodynamic target

Home-based CI PK/PD model validation

Polymicrobial infection model research

Anaerobic and Enterobacteriaceae coverage profile

B. fragilis MIC endpoint review; Klebsiella/Citrobacter class A β-lactamase context

• [1] Tatman-Otkun M, Gürcan S, Ozer B, Aydoslu B, Bukavaz S. The antimicrobial susceptibility of Stenotrophomonas maltophilia isolates using three different methods. Int J Antimicrob Agents. 2005;25(6):514-522. PMID: 15882456. View Source
• [2] Gülmez D, Cakar A, Sener B, Karakaya J, Hasçelik G. Comparison of different antimicrobial susceptibility testing methods for Stenotrophomonas maltophilia and results of synergy testing. J Infect Chemother. 2010;16(5):322-328. PMID: 20449623. View Source
• [3] Allo MD, Bennion RS, Kathir K, et al. Ticarcillin/clavulanate versus imipenem/cilistatin for the treatment of infections associated with gangrenous and perforated appendicitis. Am Surg. 1999;65(2):99-104. PMID: 9926739. View Source
• [4] Munckhof WJ, Carney J, Neilson G, et al. Continuous infusion of ticarcillin-clavulanate for home treatment of serious infections. Int J Antimicrob Agents. 2005;25(6):514-522. doi:10.1016/j.ijantimicag.2005.01.016. View Source
• [5] Fass RJ, Prior RB. Comparative in vitro activities of piperacillin-tazobactam and ticarcillin-clavulanate. Antimicrob Agents Chemother. 1989;33(8):1268-1274. PMID: 2552904. View Source